N-(3,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide

• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-2-(7-methyl-1,2-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C18H18N2O2/c1-11-7-8-14(9-13(11)3)19-17(21)10-16-15-6-4-5-12(2)18(15)22-20-16/h4-9H,10H2,1-3H3,(H,19,21)
• InChI Key: KUPKWPYFDDYIGD-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)CC2=NOC3=C2C=CC=C3C)C
• Canonical SMILES: CC1=C2C(=CC=C1)C(=NO2)CC(=O)NC3=CC(=C(C=C3)C)C

Description

N-(3,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide, also known as DMXB-A, is a chemical compound that has been studied extensively for its potential use in various scientific research applications.

Mechanism of Action

N-(3,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide acts as a selective agonist for the α7 nicotinic acetylcholine receptor, which is found in the brain and other tissues. Activation of this receptor has been shown to have a number of effects, including improving cognitive function, reducing inflammation, and promoting neuroprotection.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide has been shown to have a number of biochemical and physiological effects, including improving cognitive function, reducing inflammation, and promoting neuroprotection. It has also been shown to have potential therapeutic effects in a number of disease models, including Alzheimer's disease, multiple sclerosis, and sepsis.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide in lab experiments is its high selectivity for the α7 nicotinic acetylcholine receptor, which allows for more precise targeting of this receptor and its effects. However, one limitation is that N-(3,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide can be difficult to synthesize and purify, which can make it more expensive and time-consuming to use in experiments.

Future Directions

There are a number of future directions for research on N-(3,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide, including further studies on its potential therapeutic effects in various disease models, as well as studies on its potential use as a tool to study the cholinergic system in the brain. Additionally, there is potential for the development of new compounds based on the structure of N-(3,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide that may have even greater selectivity and efficacy for the α7 nicotinic acetylcholine receptor.

Synthesis Methods

N-(3,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide can be synthesized through a multistep process involving the reaction of 7-methyl-1,2-benzisoxazole-3-carboxylic acid with 3,4-dimethylaniline, followed by the addition of acetic anhydride and triethylamine. The resulting product is then purified through recrystallization to obtain N-(3,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide in its pure form.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide has been studied for its potential use in various scientific research applications, including as a tool to study the cholinergic system in the brain, as a potential treatment for Alzheimer's disease, and as a potential therapy for inflammatory diseases.